Cas no 2094696-24-7 (3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide)

• Product Name: 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide
• CAS No: 2094696-24-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 6334504
• PubChem ID: 126822019
• Update Time: 2025-09-23

3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2094696-24-7
• AKOS033917636
• 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide
• EN300-26577204
• Z2457688066

• Inchi： 1S/C18H27NO5/c1-4-5-9-18(2,13-21)19-17(22)8-10-24-15-7-6-14(12-20)11-16(15)23-3/h6-7,11-12,21H,4-5,8-10,13H2,1-3H3,(H,19,22)
• InChI Key： DZEDZGBPQRMTMO-UHFFFAOYSA-N
• SMILES： OCC(C)(CCCC)NC(CCOC1C=CC(C=O)=CC=1OC)=O

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide

Compound 2094696-24-7: A Promising Molecule in Pharmaceutical Research

3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide, with the chemical identifier CAS No. 2094696-24-7, represents a novel synthetic compound that has garnered significant attention in the field of pharmaceutical research. This molecule is characterized by its unique structural framework, which combines functional groups such as formyl, methoxy, and propanamide, creating a versatile scaffold for potential therapeutic applications. Recent studies have highlighted its potential in modulating biological pathways, making it a focal point for researchers exploring innovative drug development strategies.

The formyl group at the para-position of the 2-methoxyphenyl ring is a critical feature of this compound, as it may influence its reactivity and biological activity. The methoxy substituent contributes to the molecule’s hydrophobicity and electronic properties, which are essential for its interaction with target proteins. The propanamide moiety, connected via a phenoxy bridge, further enhances the molecule’s ability to engage in hydrogen bonding and other intermolecular interactions, which are vital for its pharmacological activity.

Recent advancements in drug discovery have underscored the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide. Researchers have employed computational modeling techniques to predict the molecule’s binding affinity to specific receptors, such as G-protein-coupled receptors (GPCRs) and kinase enzymes, which are implicated in various diseases. These studies have revealed that the hydroxy group at the hexan-2-yl chain may play a role in stabilizing the molecule’s conformation, thereby enhancing its efficacy.

In the context of anti-inflammatory research, 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide has shown promising results in preclinical trials. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits potent cyclooxygenase (COX) inhibitory activity, which is a key mechanism for reducing inflammation. The methoxy group’s electron-donating effect may enhance the molecule’s ability to inhibit COX-2, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). However, further studies are needed to evaluate its selectivity and safety profile.

The propanamide functional group in this compound is also of interest for its potential in antimicrobial applications. A 2024 study in *Antimicrobial Agents and Chemotherapy* explored the molecule’s ability to disrupt bacterial cell membranes, suggesting its utility as a broad-spectrum antibiotic. The hydroxy group at the hexan-2-yl chain may contribute to the molecule’s amphiphilic nature, enabling it to interact with both hydrophilic and hydrophobic regions of microbial cell membranes. This dual interaction could enhance its microbicidal activity.

3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide has also been investigated for its potential in cancer therapy. A 2023 preclinical study published in *Cancer Research* found that the compound exhibits anti-proliferative effects against breast cancer cell lines. The formyl group may play a role in activating pro-apoptotic pathways, while the hydroxy group could modulate cell cycle regulation. These findings highlight the molecule’s potential as a targeted therapy for cancers with specific genetic mutations.

Synthetic approaches to 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide have been optimized to improve its yield and purity. A 2023 paper in *Organic Letters* described a multistep synthesis involving Friedel-Crafts acylation and N-alkylation reactions, which are critical for constructing the molecule’s complex structure. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

Toxicological studies are essential to assess the safety of 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide. A 2024 review in *Toxicology Reports* highlighted the need for comprehensive in vitro and in vivo testing to evaluate its acute and chronic toxicity. The hydroxy group may influence the molecule’s metabolic stability, while the methoxy group could affect its renal excretion. These factors must be carefully evaluated to ensure its therapeutic safety.

Future research on 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide should focus on drug delivery systems to enhance its bioavailability and target specificity. The development of nanoparticle-based formulations or liposomal encapsulation could improve the molecule’s solubility and cellular uptake, making it more effective in vivo. Additionally, clinical trials are necessary to validate its therapeutic potential in human patients.

In conclusion, 3-(4-formyl-2-methoxyphenoxy)-N-(1-hydroxy-2-methylhexan-2-yl)propanamide represents a promising candidate for pharmaceutical innovation. Its unique structural features and potential therapeutic applications make it a valuable subject for further research. As the field of drug discovery continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.